Cas no 1210526-33-2 (N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1210526-33-2
• MF: C₁₅H₁₁F₂N₃O₃
• MW: 319.262950181961
• CID: 6171235
• PubChem ID: 45511622
• Update Time: 2025-06-28

N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide
• F2493-3274
• AKOS024652405
• N-{[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl}-5-methyl-1,2-oxazole-3-carboxamide
• 1210526-33-2
• N-((5-(2,4-difluorophenyl)isoxazol-3-yl)methyl)-5-methylisoxazole-3-carboxamide
• N-[[5-(2,4-difluorophenyl)-1,2-oxazol-3-yl]methyl]-5-methyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C15H11F2N3O3/c1-8-4-13(20-22-8)15(21)18-7-10-6-14(23-19-10)11-3-2-9(16)5-12(11)17/h2-6H,7H2,1H3,(H,18,21)
• InChI Key： SNULWTBELIWOTA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC(CNC(C2C=C(C)ON=2)=O)=NO1)F

Computed Properties

• Exact Mass: 319.077
• Monoisotopic Mass: 319.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2A^2
• XLogP3: 2.2

Additional information on N-{5-(2,4-difluorophenyl)-1,2-oxazol-3-ylmethyl}-5-methyl-1,2-oxazole-3-carboxamide

N-{5-(2,4-Difluorophenyl)-1,2-Oxazol-3-ylmethyl}-5-Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

N-{5-(2,4-Difluorophenyl)-1,2-Oxazol-3-ylmethyl}-5-Methyl-1,2-Oxazole-3-Carboxamide, with the CAS number 1210526-33-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazole derivatives, which are known for their versatile applications in drug discovery and material science. The molecule's structure is characterized by a 1,2-oxazole ring system, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. This structural feature contributes to its unique chemical properties and biological activities.

The synthesis of this compound involves a series of carefully designed multi-step reactions. Researchers have employed various methodologies to construct the oxazole core and introduce the substituents at specific positions. For instance, the formation of the 1,2-oxazole ring can be achieved through the cyclization of amino aldehydes or ketones under acidic conditions. The introduction of the 2,4-difluorophenyl group and the methyl substituent requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of these processes.

The compound's physical properties are influenced by its molecular weight and functional groups. Its solubility in various solvents has been extensively studied to optimize its application in biological assays. The presence of fluorine atoms in the molecule introduces electron-withdrawing effects, which can modulate the compound's electronic properties and reactivity. These characteristics make it a valuable candidate for exploring its potential as a bioactive agent.

In terms of biological activity, this compound has shown promising results in recent studies targeting specific enzymes and receptors. For example, it has demonstrated inhibitory activity against certain kinases involved in cellular signaling pathways. Such findings suggest its potential role in the development of therapeutic agents for diseases such as cancer and inflammatory disorders. Moreover, its ability to interact with membrane-bound receptors highlights its potential as a lead compound for drug design.

The structural versatility of this compound allows for further modifications to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its bioavailability, including the introduction of additional functional groups or modifications to its stereochemistry. These efforts are supported by computational modeling techniques that predict how structural changes might affect the compound's behavior in vivo.

In conclusion, N-{5-(2,4-Difluorophenyl)-1,2-Oxazol-3-ylmethyl}-5-Methyl-1,2-Oxazole-3-Carboxamide represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activities make it a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in the development of innovative chemical products.